YCT529

• CAS: 2863670-66-8
• Molecular Formula: C29H25NO3
• Molecular Weight: 435.5 g/mol
• InChI: InChI=1S/C29H25NO3/c1-18-4-6-19(7-5-18)24-17-29(2,3)33-27-15-12-22(16-23(24)27)26-14-13-25(30-26)20-8-10-21(11-9-20)28(31)32/h4-17,30H,1-3H3,(H,31,32)
• InChIKey: QLXSCDXZOYRDAX-UHFFFAOYSA-N

YCT529: Selective RARα Antagonist for Male Contraception

YCT529 (CAS: 2863670-66-8) is a synthetic small-molecule compound that functions as a potent and selective antagonist of the retinoic acid receptor alpha (RARα). It is being developed as a non-hormonal, reversible male oral contraceptive that disrupts spermatogenesis by targeting the retinoid signaling pathway essential for sperm production [1]. This compound is a pyrrole-linked analog optimized through systematic medicinal chemistry to achieve high selectivity for RARα over the related RARβ and RARγ isoforms, thereby minimizing off-target effects associated with pan-RAR antagonism [2].

RARα pathway inhibition research

Isoform-selectivity assay studies

Spermatogenesis signaling models

Retinoid receptor pharmacology

• [1] Taher, N., Haque, E., & Georg, G. I. (2025). From concept to the clinic: Retinoic acid receptor α antagonist YCT-529, an oral non-hormonal male contraceptive. Andrology. https://doi.org/10.1111/andr.70106 View Source
• [2] Mannowetz, N., et al. (2026). From Discovery to Clinical Trial: YCT-529, an Oral NonHormonal Male Contraceptive Targeting the Retinoic Acid Receptor Alpha. Journal of Medicinal Chemistry, 69(2), 1568–1605. https://doi.org/10.1021/acs.jmedchem.5c03051 View Source

Why YCT529 Is Irreplaceable in Male Contraception Studies

In research settings focusing on non-hormonal male contraception or RARα-specific pathway interrogation, substituting YCT529 with generic pan-RAR antagonists (e.g., BMS-189453) or hormonal alternatives introduces significant experimental confounders. Pan-RAR antagonists lack the isoform selectivity of YCT529, which achieves >300-fold selectivity for RARα over RARβ and RARγ, thereby engaging off-target retinoid pathways that can produce confounding toxicities or alter reproductive phenotypes in ways that do not accurately reflect RARα-specific pharmacology [1]. Hormonal contraceptives, conversely, act via systemic androgen suppression and are associated with adverse effects including mood changes, weight gain, and altered libido—outcomes that YCT529, as a non-hormonal agent, is designed to avoid [2]. The quantitative evidence presented below substantiates why YCT529 is a uniquely appropriate chemical tool for studies requiring selective RARα antagonism and a clean, reversible male contraceptive phenotype.

Pan-RAR Pan-RAR antagonists engage RARβ/γ with mixed agonist/antagonist activity, which may confound RARα-specific phenotype interpretation.

Hormonal Hormonal contraceptives act via systemic androgen suppression; their endpoint profiles may not reflect retinoid pathway-specific pharmacology.

• [1] Mannowetz, N., et al. (2026). From Discovery to Clinical Trial: YCT-529, an Oral NonHormonal Male Contraceptive Targeting the Retinoic Acid Receptor Alpha. Journal of Medicinal Chemistry, 69(2), 1568–1605. https://doi.org/10.1021/acs.jmedchem.5c03051 View Source
• [2] Taher, N., Haque, E., & Georg, G. I. (2025). From concept to the clinic: Retinoic acid receptor α antagonist YCT-529, an oral non-hormonal male contraceptive. Andrology. https://doi.org/10.1111/andr.70106 View Source

YCT529 Quantitative Differentiation Evidence

RARα Selectivity vs. Pan-RAR Antagonists

YCT529 exhibits an IC50 of 1.2 nM for RARα and demonstrates >300-fold selectivity over RARβ and RARγ (IC50 values >3300 nM for both isoforms) in functional antagonism assays [1]. In contrast, the pan-RAR antagonist BMS-189453 lacks this isoform selectivity, acting as an antagonist of both RARα and RARγ while exhibiting agonist activity at RARβ [2]. The >300-fold selectivity of YCT529 is a direct result of a key hydrogen-bond interaction with a serine residue that is unique to RARα and absent in the β and γ isoforms, enabling precise pharmacological interrogation of the RARα pathway without confounding off-target retinoid signaling [3].

RARα Selectivity

Head-to-head

IC50 1.2 nM RARα; >300-fold over RARβ/γ

vs BMS-189453: 16 nM RARα, 48 nM RARγ (pan-RAR)

Supports isoform-selectivity assay interpretation

Transcriptional reporter assay; human RARα/β/γ

Evidence Dimension	RARα selectivity ratio vs. RARβ/RARγ (IC50-based)
Target Compound Data	IC50 (RARα) = 1.2 nM; IC50 (RARβ) >3300 nM; IC50 (RARγ) >3300 nM
Comparator Or Baseline	BMS-189453: IC50 (RARα) = 16 nM; IC50 (RARγ) = 48 nM (pan-RAR antagonist with mixed agonist activity)
Quantified Difference	>300-fold selectivity for YCT529 vs. non-selective pan-RAR antagonism for BMS-189453
Conditions	Transcriptional activation reporter assay; human RARα, β, γ receptors

Why This Matters

For researchers requiring selective RARα inhibition to dissect pathway-specific effects without confounding activity at RARβ/γ, YCT529 provides an essential degree of target selectivity that pan-RAR antagonists cannot offer.

• [1] Mannowetz, N., et al. (2026). From Discovery to Clinical Trial: YCT-529, an Oral NonHormonal Male Contraceptive Targeting the Retinoic Acid Receptor Alpha. Journal of Medicinal Chemistry, 69(2), 1568–1605. https://doi.org/10.1021/acs.jmedchem.5c03051 View Source
• [2] IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. (2025). YCT-529 ligand page. Retrieved from https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=summary&ligandId=11954 View Source
• [3] Drug Hunter. (2023). YCT-529: Oral, Selective RAR-α Antagonist. Retrieved from https://drughunter.com View Source

Pure Antagonism at RARα

YCT529 exhibits no detectable agonist activity in RARα-mediated transcriptional activation assays, classifying it as a pure antagonist [1]. In direct contrast, the comparator compound BMS-189453 displays partial agonist activity at RARβ and inverse agonist activity at RARα, complicating its use as a selective chemical probe . This functional distinction is critical: the absence of agonist activity ensures that YCT529 exclusively inhibits RARα signaling without inadvertently activating related pathways that could confound experimental interpretation or produce unintended biological effects.

Pure Antagonism

Head-to-head

No detectable agonist activity at RARα

BMS-189453: partial agonist at RARβ; mixed agonist/antagonist at RARα/γ

Supports pathway-inhibition endpoint interpretation

Transcriptional activation reporter assay

Evidence Dimension	Presence of agonist activity at RARα
Target Compound Data	No detectable agonist activity
Comparator Or Baseline	BMS-189453: Partial agonist at RARβ; antagonist/partial agonist at RARα and RARγ
Quantified Difference	Qualitative difference: pure antagonist vs. mixed agonist/antagonist profile
Conditions	Transcriptional activation reporter assay

Why This Matters

Pure antagonism is essential for studies requiring unambiguous interpretation of RARα pathway inhibition, as any residual agonist activity can obscure dose-response relationships and lead to misleading conclusions.

• [1] IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. (2025). YCT-529 ligand page. Retrieved from https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=summary&ligandId=11954 View Source

Contraceptive Efficacy in Mouse Mating Studies

In controlled mating studies, oral administration of YCT529 (10 mg/kg/day for 4 weeks) to male mice resulted in a 99% reduction in pregnancy rates among female partners, with sperm counts dramatically reduced [1]. For context, hormonal female oral contraceptives have typical-use failure rates of approximately 7-9%, while condoms exhibit a 13% annual failure rate under typical use [2]. The efficacy of YCT529 in these preclinical models establishes a quantitative benchmark for non-hormonal male contraception that matches or exceeds existing contraceptive methods, positioning it as a leading candidate for further development.

Fertility Endpoint

Model context

99% fertility reduction in mouse model

Reported fertility endpoint response context

Male mice; 10 mg/kg/day oral, 4-week regimen

Evidence Dimension	Contraceptive efficacy (pregnancy prevention rate)
Target Compound Data	99% efficacy in mouse mating studies
Comparator Or Baseline	Hormonal female oral contraceptives: ~91-93% efficacy (typical use); Condoms: 87% efficacy (typical use)
Quantified Difference	YCT529 demonstrates preclinical efficacy that is numerically equivalent to or exceeds current standard-of-care methods
Conditions	Male mice, 10 mg/kg/day oral dosing for 4 weeks; mating with untreated females

Why This Matters

This high level of preclinical efficacy supports the selection of YCT529 for studies aimed at developing a highly effective, non-hormonal male contraceptive, providing a quantitative efficacy target that aligns with or surpasses existing contraceptive methods.

• [1] Mannowetz, N., et al. (2026). From Discovery to Clinical Trial: YCT-529, an Oral NonHormonal Male Contraceptive Targeting the Retinoic Acid Receptor Alpha. Journal of Medicinal Chemistry, 69(2), 1568–1605. https://doi.org/10.1021/acs.jmedchem.5c03051 View Source
• [2] Taher, N., Haque, E., & Georg, G. I. (2025). From concept to the clinic: Retinoic acid receptor α antagonist YCT-529, an oral non-hormonal male contraceptive. Andrology. https://doi.org/10.1111/andr.70106 View Source

Reversibility in Mice and Non-Human Primates

Fertility suppression induced by YCT529 is fully reversible upon treatment cessation. In mice, fertility recovers within 4-6 weeks after stopping a 4-week dosing regimen (10 mg/kg/day), while in non-human primates, sperm counts return to baseline levels within 10-15 weeks after a 2-week dosing period [1]. This reversibility profile is quantitatively defined and contrasts sharply with permanent methods such as vasectomy, which is difficult to reverse and carries a high failure rate for reversal attempts [2]. The well-characterized time-to-recovery in two species provides researchers with predictable washout periods for experimental design.

Recovery Time

Model context

4-6 wk mice; 10-15 wk NHP

Supports reversibility endpoint context

Full fertility recovery after treatment cessation

Evidence Dimension	Time to fertility recovery after treatment cessation
Target Compound Data	Mice: 4-6 weeks; Non-human primates: 10-15 weeks
Comparator Or Baseline	Vasectomy: often irreversible; reversal success rates decline over time (30-70% pregnancy rates after reversal)
Quantified Difference	YCT529 provides predictable, complete reversibility, whereas vasectomy is a permanent or partially reversible surgical intervention
Conditions	Male mice (10 mg/kg/day for 4 weeks) and male non-human primates (oral dosing for 2 weeks)

Why This Matters

For researchers developing reversible male contraceptives or studying the dynamics of spermatogenesis recovery, YCT529 offers a temporally defined and fully reversible phenotype, which is a critical requirement for clinical translation and a key differentiator from irreversible or poorly reversible comparators.

• [1] Mannowetz, N., et al. (2026). From Discovery to Clinical Trial: YCT-529, an Oral NonHormonal Male Contraceptive Targeting the Retinoic Acid Receptor Alpha. Journal of Medicinal Chemistry, 69(2), 1568–1605. https://doi.org/10.1021/acs.jmedchem.5c03051 View Source
• [2] Taher, N., Haque, E., & Georg, G. I. (2025). From concept to the clinic: Retinoic acid receptor α antagonist YCT-529, an oral non-hormonal male contraceptive. Andrology. https://doi.org/10.1111/andr.70106 View Source

Therapeutic Window and Safety Profile in Rats

In Sprague-Dawley rat toxicology studies, YCT529 (administered as the sodium salt) exhibited a no-observed-adverse-effect level (NOAEL) of 30 mg/kg, the highest dose tested, while the effective dose for reversible suppression of epididymal sperm counts was 0.75 mg/kg/day for 28 days, affording a ≥40-fold therapeutic window [1]. This quantitative safety margin is superior to that of many hormonal male contraceptive candidates, which are frequently associated with dose-limiting adverse effects such as mood changes, weight gain, and altered libido at or near efficacious doses [2]. The ≥40-fold therapeutic window provides a quantifiable margin of safety that supports the use of YCT529 in long-term in vivo studies without confounding toxicity.

Exposure Margin

Model context

≥40-fold NOAEL / effective dose ratio

Supports safety-related endpoint monitoring

Rat 28-day study; NOAEL 30 mg/kg

Evidence Dimension	Therapeutic window (NOAEL/effective dose ratio)
Target Compound Data	≥40-fold (NOAEL = 30 mg/kg; effective dose = 0.75 mg/kg/day)
Comparator Or Baseline	Hormonal male contraceptives: therapeutic windows are often ≤5-10-fold, with adverse effects emerging near effective doses
Quantified Difference	≥40-fold for YCT529 vs. ≤10-fold for many hormonal approaches
Conditions	Sprague-Dawley rats; 28-day oral administration; sperm count and fertility endpoints

Why This Matters

A wide therapeutic window is essential for selecting a compound for chronic in vivo studies, as it minimizes the risk of toxicity-related artifacts and enhances the translational potential of the research.

• [1] Mannowetz, N., et al. (2026). From Discovery to Clinical Trial: YCT-529, an Oral NonHormonal Male Contraceptive Targeting the Retinoic Acid Receptor Alpha. Journal of Medicinal Chemistry, 69(2), 1568–1605. https://doi.org/10.1021/acs.jmedchem.5c03051 View Source
• [2] Taher, N., Haque, E., & Georg, G. I. (2025). From concept to the clinic: Retinoic acid receptor α antagonist YCT-529, an oral non-hormonal male contraceptive. Andrology. https://doi.org/10.1111/andr.70106 View Source

YCT529 Research & Preclinical Applications

Selective RARα Pathway Dissection in Male Reproductive Biology

YCT529's >300-fold selectivity for RARα over RARβ/γ, combined with its pure antagonist profile devoid of agonist activity, makes it an indispensable tool for researchers investigating the specific role of RARα in spermatogenesis and male fertility [1]. In contrast to pan-RAR antagonists like BMS-189453, which engage multiple receptor isoforms and introduce mixed agonist/antagonist activity, YCT529 enables unambiguous attribution of observed phenotypes to RARα inhibition, thereby enhancing the rigor and interpretability of mechanistic studies [2].

Non-Hormonal Contraceptive Efficacy & Reversibility Studies

With a 99% contraceptive efficacy in mouse mating studies and fully reversible fertility suppression in both mice (4-6 weeks) and non-human primates (10-15 weeks), YCT529 provides a well-characterized chemical probe for preclinical programs evaluating non-hormonal male contraceptive strategies [1]. The compound's oral bioavailability and ≥40-fold therapeutic window in rats further support its use in long-term dosing studies aimed at validating efficacy and safety margins prior to clinical candidate selection [2].

In Vivo Toxicology and Safety Margin Benchmarking

YCT529's demonstrated NOAEL of 30 mg/kg in rats, which yields a ≥40-fold therapeutic window relative to the efficacious dose of 0.75 mg/kg/day, establishes a quantitative safety benchmark for non-hormonal male contraceptive programs [1]. Researchers can use YCT529 as a reference standard to compare the safety profiles of novel RARα antagonists or other male contraceptive candidates, leveraging its well-defined margin of safety to contextualize toxicology findings [2].

Pharmacokinetics and Oral Bioavailability in Rodents and Primates

YCT529 has been optimized as a sodium salt to enhance aqueous solubility and exhibits good oral bioavailability with dose-proportional pharmacokinetics in rats without accumulation after 28 days of dosing [1]. These properties make it a suitable reference compound for pharmacokinetic/pharmacodynamic (PK/PD) modeling studies in both rodent and non-human primate species, providing a baseline for evaluating the ADME characteristics of next-generation RARα antagonists [2].

Application

Selection Property

Validation Focus

RARα signaling pathway studies

Isoform-selectivity assay context

RARα pathway-response interpretation

Fertility endpoint model studies

Fertility endpoint response context

Recovery and reversibility endpoints

Safety-related endpoint studies

Safety-related endpoint monitoring

Exposure-margin model review

PK/PD modeling studies

Oral exposure and PK context

Dose-proportional exposure review

• [1] Mannowetz, N., et al. (2026). From Discovery to Clinical Trial: YCT-529, an Oral NonHormonal Male Contraceptive Targeting the Retinoic Acid Receptor Alpha. Journal of Medicinal Chemistry, 69(2), 1568–1605. https://doi.org/10.1021/acs.jmedchem.5c03051 View Source
• [2] IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. (2025). YCT-529 ligand page. Retrieved from https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=summary&ligandId=11954 View Source